3-(Trifluoromethoxy)benzonitrile
Overview
Description
3-(Trifluoromethoxy)benzonitrile (TFMBN) is an organic compound with a wide range of applications across many scientific disciplines. It is a colorless liquid at room temperature, with a boiling point of 126°C and a melting point of -12°C. Its chemical formula is C7H3F3NO, and it has a molecular weight of 183.1 g/mol. TFMBN is a versatile compound, with applications in organic synthesis, pharmaceuticals, and materials science.
Scientific Research Applications
Application in Dye Sensitized Solar Cells (DSSCs)
3-(Trifluoromethoxy)benzonitrile, a variant of benzonitrile, has been utilized as an electrolyte solvent in Dye Sensitized Solar Cells (DSSCs). The low vapor pressure of benzonitrile ensures long-term stability and efficiency in DSSCs, making it a viable option for sustainable energy applications. This usage signifies an important step towards the economical fabrication of devices with stable performances for commercially convenient periods (Latini et al., 2014).
High-Temperature Vapor Phase Reactions
At temperatures around 400°C, nitrogen trifluoride reacts with benzylic substrates like toluene and ethylbenzene to produce benzonitrile. This reaction pathway demonstrates the potential of benzonitrile in high-temperature chemical processes (Belter, 2011).
Catalytic Hydrogenation
Benzonitrile undergoes catalytic hydrogenation in reactions involving triruthenium clusters, transforming into various ligands on the Ru3 plane. This process parallels nitrile hydrogenation on a metal surface, offering insights into the catalytic reduction of benzonitrile to benzylamine (Takao et al., 2018).
Safety and Hazards
properties
IUPAC Name |
3-(trifluoromethoxy)benzonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H4F3NO/c9-8(10,11)13-7-3-1-2-6(4-7)5-12/h1-4H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DCZAPXGEZYVQNX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)OC(F)(F)F)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H4F3NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30200753 |
Source
|
| Record name | 3-(Trifluoromethoxy)benzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30200753 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
187.12 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
52771-22-9 |
Source
|
| Record name | 3-(Trifluoromethoxy)benzonitrile | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0052771229 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 3-(Trifluoromethoxy)benzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30200753 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-(Trifluoromethoxy)benzonitrile | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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![2,5-Dimethylimidazo[1,2-a]pyridine](/img/structure/B1295381.png)
